N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide

• IUPAC Name: N-[1-[(3-chlorophenyl)methyl]pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide
• InChI: InChI=1S/C15H16ClN5O2S/c1-10-15(11(2)19-18-10)24(22,23)20-14-7-17-21(9-14)8-12-4-3-5-13(16)6-12/h3-7,9,20H,8H2,1-2H3,(H,18,19)
• InChI Key: OAHUAGZSHCGLMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)NC2=CN(N=C2)CC3=CC(=CC=C3)Cl
• Molecular Formula: C15H16ClN5O2S
• Molecular Weight: 365.8 g/mol

Description

N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is also known as "compound A" and belongs to the class of sulfonamides.

Scientific Research Applications

N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and diabetes. The compound has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of these diseases.

Mechanism of Action

The mechanism of action of N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide involves the inhibition of specific enzymes and proteins. For example, the compound has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer. By inhibiting this enzyme, the compound can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide has been shown to have various biochemical and physiological effects. For example, the compound has been found to reduce the production of inflammatory cytokines, which are involved in the development of inflammation. It has also been shown to reduce blood glucose levels in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide in lab experiments is its specificity. The compound has been found to selectively inhibit certain enzymes and proteins, which makes it a useful tool for studying their functions. However, one of the limitations of using this compound is its potential toxicity. Like many other sulfonamides, N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide can cause adverse effects in living organisms.

Future Directions

There are several future directions for the study of N-[1-(3-chlorobenzyl)-1H-pyrazol-4-yl]-3,5-dimethyl-1H-pyrazole-4-sulfonamide. One direction is to investigate its potential therapeutic applications in other diseases such as cardiovascular disease and neurodegenerative diseases. Another direction is to develop more potent and selective analogs of the compound that can be used as drugs. Additionally, the compound can be used as a tool for studying the functions of specific enzymes and proteins in various biological processes.